4(3H)-Quinazolinone, 3-[2-(chloromethyl)-1-aziridinyl]-2-ethyl-

• CAS No.: 112085-03-7
• Molecular Formula: C13H14ClN3O
• Molecular Weight: 263.72 g/mol
• IUPAC Name: 3-[2-(chloromethyl)aziridin-1-yl]-2-ethylquinazolin-4-one
• InChI: InChI=1S/C13H14ClN3O/c1-2-12-15-11-6-4-3-5-10(11)13(18)17(12)16-8-9(16)7-14/h3-6,9H,2,7-8H2,1H3
• InChI Key: FWKWMFGVZVTKES-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=CC=C2C(=O)N1N3CC3CCl

Description

4(3H)-Quinazolinone, 3-[2-(chloromethyl)-1-aziridinyl]-2-ethyl- is a heterocyclic compound that belongs to the quinazolinone family. Quinazolinones are known for their wide range of biological activities, including analgesic, anti-inflammatory, and antimicrobial properties . This particular compound is of interest due to its unique structure, which includes a chloromethyl group and an aziridinyl moiety, making it a valuable candidate for various chemical and pharmaceutical applications.

Preparation Methods

The synthesis of 4(3H)-Quinazolinone, 3-[2-(chloromethyl)-1-aziridinyl]-2-ethyl- typically involves the cyclization of N-chloroacetyl anthranilic acid with amino-substituted heterocycles . The reaction conditions often include the use of solvents like dimethyl sulfoxide (DMSO) and catalysts such as sodium methoxide. Industrial production methods may involve large-scale cyclization reactions under controlled temperatures and pressures to ensure high yields and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of quinazolinone derivatives with different functional groups.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride, resulting in the formation of reduced quinazolinone derivatives.

Substitution: The chloromethyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, forming new derivatives with potential biological activities.

Scientific Research Applications

4(3H)-Quinazolinone, 3-[2-(chloromethyl)-1-aziridinyl]-2-ethyl- has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial properties, making it useful in the development of new antibiotics.

Medicine: Due to its analgesic and anti-inflammatory properties, it is being explored for potential therapeutic applications in pain management and inflammatory diseases.

Industry: It is used in the synthesis of various pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4(3H)-Quinazolinone, 3-[2-(chloromethyl)-1-aziridinyl]-2-ethyl- involves its interaction with specific molecular targets and pathways. The compound is known to inhibit the activity of certain enzymes and receptors involved in pain and inflammation pathways. For example, it may inhibit cyclooxygenase (COX) enzymes, reducing the production of prostaglandins, which are mediators of inflammation and pain .

Comparison with Similar Compounds

Similar compounds include other quinazolinone derivatives such as:

2-Chloromethyl-8-methylquinazolin-4(3H)-one: Known for its antimicrobial properties.

3-(Chloromethyl)-4-ethyl-4H-1,2,4-triazole: Exhibits antibacterial and antifungal activities.

2-(Chloromethyl)-pyridine derivatives: Used in the synthesis of various pharmaceuticals.

Compared to these compounds, 4(3H)-Quinazolinone, 3-[2-(chloromethyl)-1-aziridinyl]-2-ethyl- is unique due to its aziridinyl moiety, which imparts distinct chemical reactivity and biological activity.